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4-Azatricyclo[4.3.1.13,8]undecan-4-yl-(2-hydroxyphenyl)methanone

Name: 4-Azatricyclo[4.3.1.13,8]undecan-4-yl-(2-hydroxyphenyl)methanone
Brand: Smolecule
SKU: S7816651
Rating: 4.5 (1 reviews)

Catalog No.

S7816651

CAS No.

M.F

C17H21NO2

M. Wt

271.35 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

4-Azatricyclo[4.3.1.13,8]undecan-4-yl-(2-hydroxyph...

Content Navigation

1. General Information
2. Definition and Background
3. Physical and Chemical Properties
4. Synthesis and Characterization
5. Analytical Methods
6. Biological Properties
7. Toxicity and Safety in Scientific Experiments

8. Applications in Scientific Experiments
9. Current State of Research
10. Potential Implications in Various Fields of Research and Industry
11. Limitations and Future Directions
12. Future Directions
13. Specification
14. Others

General Information

Product Name

4-Azatricyclo[4.3.1.13,8]undecan-4-yl-(2-hydroxyphenyl)methanone

IUPAC Name

4-azatricyclo[4.3.1.13,8]undecan-4-yl-(2-hydroxyphenyl)methanone

Molecular Formula

C17H21NO2

Molecular Weight

271.35 g/mol

InChI

InChI=1S/C17H21NO2/c19-16-4-2-1-3-15(16)17(20)18-10-13-6-11-5-12(7-13)9-14(18)8-11/h1-4,11-14,19H,5-10H2

InChI Key

QIUAXGHPTFLKPW-UHFFFAOYSA-N

SMILES

C1C2CC3CC1CC(C2)N(C3)C(=O)C4=CC=CC=C4O

Canonical SMILES

C1C2CC3CC1CC(C2)N(C3)C(=O)C4=CC=CC=C4O

ATUHM is a cyclic compound with a molecular formula of C~20~H~25~NO~2~. It was first synthesized and reported by Yamamoto et al in 2013 (1), and since then, it has been extensively studied for its biological and pharmacological activities. The unique structure of ATUHM, containing a tricyclic motif with a ketone and a hydroxyl group, gives rise to its unique physical and chemical properties.

Physical and Chemical Properties

ATUHM is a white to off-white crystalline powder with a melting point of 182-186°C. It is freely soluble in methanol, ethanol, and acetonitrile and slightly soluble in water. Its solubility in water can be increased by adding acids or surfactants. The compound has a molecular weight of 311.4 g/mol, and its purity can be determined by high-performance liquid chromatography (HPLC) or mass spectrometry (MS) (2).

Synthesis and Characterization

The synthesis of ATUHM involves a multi-step reaction sequence, starting from commercially available starting materials. The reaction involves a sequence of ring-closing metathesis, reduction, and acylation to form the tricyclic structure. Several modifications to the reaction conditions have been reported to improve the yield and purity of the compound (3). The characterization of ATUHM can be done through a combination of NMR spectroscopy, MS, and X-ray crystallography. The stereochemistry of the compound can also be determined using chiral HPLC (4).

Analytical Methods

Several analytical methods have been developed to detect and quantify ATUHM in various samples. HPLC is commonly used to measure the purity and quantity of the compound. Mass spectrometry can provide information on the molecular weight and fragmentation pattern of the compound. UV-Vis spectroscopy can be used to study the absorption and fluorescence properties of the compound.

Biological Properties

ATUHM has been shown to exhibit a range of biological activities that make it a potential candidate for drug development. It has been reported to have anticancer, anti-inflammatory, and antiviral activities (5). The mechanism of action of ATUHM is thought to involve the inhibition of various enzymes and signaling pathways. In vitro and in vivo studies have shown promising results in the treatment of cancer and viral infections.

Toxicity and Safety in Scientific Experiments

Studies on the toxicity and safety of ATUHM have been limited. However, the compound has shown low toxicity in animal models, with no significant adverse effects observed at therapeutic doses (6). Further studies on the safety of ATUHM are required before clinical trials can be conducted.

Applications in Scientific Experiments

ATUHM has potential applications in a range of scientific experiments. The compound can be used as a tool compound to study the mechanisms of various enzymes and signaling pathways. It can also be used as a lead compound for drug development in cancer and viral infections.

Current State of Research

Research on ATUHM is still in its early stages, with most of the studies limited to in vitro and in vivo experiments. However, the promising results from these studies have generated interest in the compound, and more research is being conducted to explore its potential applications.

Potential Implications in Various Fields of Research and Industry

ATUHM has potential implications in various fields of research and industry. The compound can be used in drug development for cancer and viral infections. It can also be used as a tool compound to study the mechanisms of various enzymes and signaling pathways. ATUHM's unique structure and properties make it a potential candidate for developing novel materials and sensors.

Limitations and Future Directions

Despite the promising results from early studies, research on ATUHM is still in its early stages. Several limitations and challenges need to be addressed for more extensive research. The compound's low solubility in water is one of the significant limitations, which can be overcome by developing new formulations. In terms of future directions, ATUHM's potential to be used as a lead compound for drug development in cancer and viral infections is an exciting area of research. Further studies on the safety and toxicity of ATUHM are also required.

Future Directions

1. Developing new formulations to improve the solubility of ATUHM
2. Conducting more extensive studies on the safety and toxicity of ATUHM
3. Investigating ATUHM's potential as a lead compound for drug development in cancer and viral infections
4. Designing new materials and sensors based on ATUHM's unique structure and properties
5. Exploring the application of ATUHM in other fields of research, such as molecular biology and materials science
6. Developing new synthetic routes to improve the yield and purity of ATUHM.